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Compound of Interest

Compound Name: Ethyl sulphate

Cat. No.: B1228733 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of

sodium ethyl sulphate. The information is curated for professionals in research and

development, offering quantitative data, experimental methodologies, and logical process

visualizations to support its application in scientific endeavors.

Core Physicochemical Properties
Sodium ethyl sulphate, an anionic surfactant, possesses a range of properties that are critical

to its function in various applications, from a laboratory reagent to its use in the synthesis of

other organic compounds. A summary of its key physicochemical data is presented in Table 1.
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Property Value

Chemical Formula C₂H₅NaO₄S

Molecular Weight 148.11 g/mol [1][2]

Appearance White to off-white powder or crystals[1]

Melting Point
148-149°C, >160°C (decomposes), 170-172°C

(conflicting reports)[1]

Boiling Point
Data not available for the sodium salt. Ethyl

sulfate decomposes at 280°C[3].

Solubility Soluble in water. Slightly soluble in methanol.[1]

pKa

Data not available. As the salt of a strong acid

(ethyl sulfuric acid), it is expected to be a neutral

salt in solution.

CAS Number 546-74-7[1][2]

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and confirmation of sodium

ethyl sulphate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton NMR (¹H NMR) spectroscopy is a powerful tool for confirming the ethyl group in the

molecule.

Table 2: ¹H NMR Spectral Data for Sodium Ethyl Sulphate in D₂O[4]

Chemical Shift
(ppm)

Multiplicity Integration Assignment

4.104 Quartet 2H -CH₂- (methylene)

1.296 Triplet 3H -CH₃ (methyl)
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound. For sodium ethyl sulphate, electrospray ionization (ESI) is a suitable

technique.

Table 3: Mass Spectrometry Data for Sodium Ethyl Sulphate[5][6]

Technique Precursor Ion (m/z) Product Ions (m/z)

LC-ESI-MS/MS [M-H]⁻ 125 97 [HSO₄]⁻, 80 [SO₃]⁻

Experimental Protocols
Detailed methodologies are crucial for the reproducible synthesis and characterization of

sodium ethyl sulphate.

Synthesis of Sodium Ethyl Sulphate
This protocol describes a common laboratory-scale synthesis of sodium ethyl sulphate from

ethanol and sulfuric acid, followed by neutralization.

Workflow for the Synthesis of Sodium Ethyl Sulphate
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Step 1: Formation of Ethyl Hydrogen Sulphate

Step 2: Neutralization and Purification

Ethanol (C₂H₅OH)

Reaction Mixture

Concentrated Sulfuric Acid (H₂SO₄)

Ethyl Hydrogen Sulphate (C₂H₅HSO₄) in excess H₂SO₄

Heating under reflux
(e.g., 100°C)

Calcium Carbonate (CaCO₃)

Filtration

Calcium Ethyl Sulphate Solution

Sodium Carbonate (Na₂CO₃) Solution

Precipitation of CaCO₃

Filtration

Sodium Ethyl Sulphate Solution

Evaporation and Crystallization

Sodium Ethyl Sulphate Crystals

Click to download full resolution via product page

A flowchart illustrating the two-step synthesis of sodium ethyl sulphate.
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Materials:

Absolute Ethanol

Concentrated Sulfuric Acid

Calcium Carbonate (powdered)

Sodium Carbonate

Distilled Water

Procedure:

Esterification: Slowly add concentrated sulfuric acid to chilled absolute ethanol in a round-

bottom flask with constant stirring. The molar ratio should be carefully controlled. Heat the

mixture under reflux for a specified time (e.g., 1-2 hours) to form ethyl hydrogen sulphate[7].

Neutralization of Excess Acid: Cool the reaction mixture and slowly add powdered calcium

carbonate in portions until the effervescence ceases. This neutralizes the excess sulfuric

acid, precipitating it as insoluble calcium sulfate, while the desired ethyl hydrogen sulphate is

converted to the soluble calcium ethyl sulphate.

Filtration: Filter the mixture to remove the precipitated calcium sulfate.

Formation of Sodium Salt: To the filtrate containing calcium ethyl sulphate, add a solution of

sodium carbonate. This will precipitate calcium carbonate, leaving sodium ethyl sulphate in

the solution.

Isolation: Filter off the calcium carbonate precipitate.

Crystallization: Concentrate the resulting solution of sodium ethyl sulphate by gentle

heating and then allow it to cool to induce crystallization. The crystals can be collected by

filtration and dried.

Determination of Melting Point
The melting point is a key indicator of purity.
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Experimental Workflow for Melting Point Determination

Finely powder the dry sample

Pack sample into a capillary tube
(2-3 mm height)

Place the capillary in a melting point apparatus

Heat rapidly to determine an approximate melting range

Cool the apparatus

Use a fresh sample and heat slowly
(~2°C/min) near the approximate melting point

Record the temperature at which melting begins
and the temperature at which it is complete

Report the melting range

Click to download full resolution via product page

A procedural flowchart for determining the melting point of a solid organic compound.
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Procedure:

A small, finely powdered sample of the dry sodium ethyl sulphate is packed into a capillary

tube to a height of 2-3 mm[8].

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady and slow rate (e.g., 1-2°C per minute) near the expected

melting point.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting range[9][10]. A narrow melting range is

indicative of high purity[9][11].

Determination of Solubility
This protocol outlines a general method for determining the solubility of sodium ethyl sulphate
in a given solvent.

Procedure:

Add a known excess amount of sodium ethyl sulphate to a known volume of the solvent

(e.g., water, methanol) in a sealed container.

Agitate the mixture at a constant temperature for a prolonged period (e.g., 24 hours) to

ensure equilibrium is reached[12].

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant liquid.

Determine the concentration of sodium ethyl sulphate in the supernatant using a suitable

analytical method (e.g., gravimetric analysis after solvent evaporation, or a spectroscopic

method if a chromophore is present or can be derivatized).

Calculate the solubility in terms of g/100 mL or mol/L.

Determination of Critical Micelle Concentration (CMC)
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As an anionic surfactant, sodium ethyl sulphate can form micelles in aqueous solution above

a certain concentration. The CMC is a critical parameter for its surfactant properties.

Workflow for CMC Determination by Conductivity

Prepare a series of aqueous solutions of
 a known range of concentrations

Measure the conductivity of each solution
at a constant temperature

Plot conductivity versus concentration

Identify two linear regions in the plot

Determine the intersection point of the two lines

The concentration at the intersection point is the CMC

Click to download full resolution via product page

A workflow outlining the determination of the Critical Micelle Concentration (CMC) using
conductivity measurements.

Procedure (Conductivity Method):

Prepare a series of aqueous solutions of sodium ethyl sulphate with varying concentrations.

Measure the electrical conductivity of each solution at a constant temperature.
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Plot the conductivity as a function of the surfactant concentration.

The plot will typically show two linear regions with different slopes. The point of intersection

of these two lines corresponds to the Critical Micelle Concentration (CMC)[13][14][15].

Applications in Research and Development
Sodium ethyl sulphate serves as a versatile compound in various scientific contexts:

Surfactant Research: As an anionic surfactant, it is used in studies of micelle formation,

surface tension, and emulsification.

Organic Synthesis: It can be used as a reagent in organic synthesis, for example, in the

preparation of other sulfur-containing compounds.

Biomarker Analysis: Ethyl sulphate is a metabolite of ethanol and is used as a biomarker for

alcohol consumption in clinical and forensic toxicology. Sodium ethyl sulphate can be used

as a certified reference material in the development of analytical methods for its

detection[16][17].

Safety and Handling
Sodium ethyl sulphate should be handled with appropriate safety precautions in a laboratory

setting. It is harmful if swallowed and causes serious eye irritation[2][18]. Appropriate personal

protective equipment (PPE), including safety goggles and gloves, should be worn. Work should

be conducted in a well-ventilated area or under a fume hood. For detailed safety information,

refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1228733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

